Cas no 67603-50-3 (N-Stearoyl-L-cysteine)

N-Stearoyl-L-cysteine is a synthetic lipoamino acid derivative combining stearic acid with L-cysteine. This amphiphilic compound exhibits unique surfactant properties due to its hydrophobic stearoyl chain and hydrophilic cysteine moiety. It is commonly utilized in pharmaceutical and cosmetic formulations as a stabilizer, emulsifier, or skin-conditioning agent. The presence of a thiol group in the cysteine residue allows for potential disulfide bond formation, enhancing its role in stabilizing protein-based systems. Its biocompatibility and biodegradability make it suitable for biomedical applications. The compound’s balanced hydrophilicity-lipophilicity ratio also contributes to improved solubility and dispersion in lipid-based matrices, making it valuable in controlled-release formulations.

N-Stearoyl-L-cysteine structure

Product Name:N-Stearoyl-L-cysteine

CAS No:67603-50-3

MF:C₂₁H₄₁NO₃S

MW:387.620145559311

CID:966385

PubChem ID:46782939

Update Time:2025-10-19

N-Stearoyl-L-cysteine Chemical and Physical Properties

Names and Identifiers

- N-Stearoyl-L-cysteine
- N-Stearoyl-L-cystein
- N-Stearoylcysteine
- (2R)-2-(octadecanoylamino)-3-sulfanylpropanoic acid
- SCHEMBL2352872
- 67603-50-3
- Stearoyl-L-cysteine
- 67603-46-7
- DB-255835
- Inchi： 1S/C21H41NO3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)22-19(18-26)21(24)25/h19,26H,2-18H2,1H3,(H,22,23)(H,24,25)/t19-/m0/s1
- InChI Key： VJUDNRUDRQLCDX-IBGZPJMESA-N
- SMILES： SC[C@@H](C(=O)O)NC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

Exact Mass: 387.28100
Monoisotopic Mass: 387.28071534g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 19
Complexity: 350
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.9
Topological Polar Surface Area: 67.4Å²

Experimental Properties

Melting Point: 84-86°C
PSA: 108.69000
LogP: 6.58740

N-Stearoyl-L-cysteine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	S686550-50mg	N-Stearoyl-L-cysteine	67603-50-3	50mg	$115.00	2023-05-17
TRC	S686550-100mg	N-Stearoyl-L-cysteine	67603-50-3	100mg	$ 161.00	2023-09-06
TRC	S686550-250mg	N-Stearoyl-L-cysteine	67603-50-3	250mg	$414.00	2023-05-17
TRC	S686550-500mg	N-Stearoyl-L-cysteine	67603-50-3	500mg	$798.00	2023-05-17
TRC	S686550-1g	N-Stearoyl-L-cysteine	67603-50-3	1g	$1108.00	2023-05-17
A2B Chem LLC	AH17539-100mg	N-Stearoyl-L-cysteine	67603-50-3	100mg	$265.00	2023-12-30